Cas no 201351-01-1 (L-Glutamine,L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-)

• Product name: L-Glutamine,L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-
• CAS No: 201351-01-1
• MF: C₄₈H₈₂N₁₂O₁₃
• MW: 1035.2372918129
• CID: 1391602

L-Glutamine,L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamine,L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-
• L-Glutamine, L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-

• Inchi： 1S/C48H82N12O13/c1-24(2)20-29(49)41(65)54-30(14-16-36(50)61)42(66)52-23-38(63)58-39(27(7)8)45(69)57-33(22-26(5)6)47(71)59-18-10-12-34(59)43(67)53-28(9)40(64)56-32(21-25(3)4)46(70)60-19-11-13-35(60)44(68)55-31(48(72)73)15-17-37(51)62/h24-35,39H,10-23,49H2,1-9H3,(H2,50,61)(H2,51,62)(H,52,66)(H,53,67)(H,54,65)(H,55,68)(H,56,64)(H,57,69)(H,58,63)(H,72,73)/t28-,29-,30-,31-,32-,33-,34-,35-,39-/m0/s1
• InChI Key： HVOXTWIVWSZEJK-RAUUPGJSSA-N
• SMILES： C(O)(=O)[C@H](CCC(N)=O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC(C)C)N

Computed Properties

• Exact Mass: 1034.61296

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 1432.2±65.0 °C(Predicted)
• PSA: 393.82
• pka: 3.53±0.10(Predicted)